Cas no 1935385-37-7 (1-(2,3-dichlorophenyl)cyclopropylmethanol)

• Product Name: 1-(2,3-dichlorophenyl)cyclopropylmethanol
• CAS No: 1935385-37-7
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• CID: 5921497
• PubChem ID: 130895637
• Update Time: 2025-10-29

1-(2,3-dichlorophenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dichlorophenyl)cyclopropylmethanol
• EN300-1964805
• [1-(2,3-dichlorophenyl)cyclopropyl]methanol
• 1935385-37-7

• Inchi： 1S/C10H10Cl2O/c11-8-3-1-2-7(9(8)12)10(6-13)4-5-10/h1-3,13H,4-6H2
• InChI Key： KDWQSWQWTTUJSW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1(CO)CC1)Cl

Computed Properties

• Exact Mass: 216.0108703g/mol
• Monoisotopic Mass: 216.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,3-dichlorophenyl)cyclopropylmethanol

Introduction to 1-(2,3-dichlorophenyl)cyclopropylmethanol (CAS No. 1935385-37-7)

1-(2,3-dichlorophenyl)cyclopropylmethanol, identified by the chemical identifier CAS No. 1935385-37-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a 2,3-dichlorophenyl substituent attached to a cyclopropylmethanol core, has garnered attention due to its unique structural properties and potential biological activities. The combination of a chlorinated aromatic ring with a cyclopropyl alcohol moiety suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of 1-(2,3-dichlorophenyl)cyclopropylmethanol encompasses several key functional groups that contribute to its chemical reactivity and biological relevance. The 2,3-dichlorophenyl part introduces electron-withdrawing effects through the chlorine atoms, which can influence the electronic properties of the aromatic ring. This substitution pattern is often exploited in medicinal chemistry to enhance binding affinity and metabolic stability. On the other hand, the cyclopropylmethanol group provides a rigid three-membered ring that can interact favorably with specific binding pockets in biological macromolecules. Such structural features are crucial for designing molecules with optimized pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage unique structural motifs to achieve high selectivity and efficacy. The compound 1-(2,3-dichlorophenyl)cyclopropylmethanol (CAS No. 1935385-37-7) exemplifies this trend, as its structural features are reminiscent of known bioactive molecules that have shown promise in preclinical studies. The dichlorophenyl moiety is particularly noteworthy, as it has been extensively studied for its potential in modulating various biological pathways. For instance, derivatives of this class have been investigated for their anti-inflammatory, antiviral, and anticancer properties.

One of the most compelling aspects of 1-(2,3-dichlorophenyl)cyclopropylmethanol is its potential as a scaffold for further derivatization. The cyclopropylmethanol group offers a versatile platform for introducing additional functional groups or modifications without compromising the core structural integrity. This flexibility is highly valuable in drug design, as it allows chemists to fine-tune the properties of the molecule to meet specific therapeutic requirements. For example, incorporating polar or hydrophobic substituents at strategic positions can enhance solubility or target specificity.

Recent advancements in computational chemistry and molecular modeling have further facilitated the exploration of 1-(2,3-dichlorophenyl)cyclopropylmethanol (CAS No. 1935385-37-7) as a lead compound. These techniques enable researchers to predict binding interactions with biological targets with high accuracy, thereby accelerating the drug discovery process. By leveraging these tools, scientists can identify key residues on target proteins that are critical for binding affinity and optimize the structure of 1-(2,3-dichlorophenyl)cyclopropylmethanol accordingly.

The synthesis of 1-(2,3-dichlorophenyl)cyclopropylmethanol also presents an intriguing challenge for organic chemists. The preparation of complex molecules often requires multi-step synthetic routes that involve careful control of reaction conditions and purification techniques. However, recent innovations in synthetic methodology have made it possible to access such compounds more efficiently than ever before. For instance, transition metal-catalyzed reactions have emerged as powerful tools for constructing intricate molecular architectures with high yields and selectivity.

In conclusion,1-(2,3-dichlorophenyl)cyclopropylmethanol (CAS No. 1935385-37-7) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile chemical properties make it an attractive candidate for further exploration as a lead compound or intermediate in drug discovery programs. As our understanding of biological pathways continues to expand,1-(2,3-dichlorophenyl)cyclopropylmethanol may play a crucial role in the development of novel therapeutic agents that address unmet medical needs.